Cas no 1083274-19-4 (6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine)

• Product Name: 6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine
• CAS No: 1083274-19-4
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 2624408
• PubChem ID: 59006429
• Update Time: 2025-04-21

6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine
• 1083274-19-4
• 6,7,8,9-Tetrahydro-3-methyl-5H-1,2,4-triazolo(4,3-d)(1,4)diazepine
• 111-367-2
• AB71763
• DB-194214
• 6,7,8,9-TETRAHYDRO-3-METHYL-5H-1,2,4-TRIAZOLO[4,3-D][1,4]DIAZEPINE
• SCHEMBL13209038

• Inchi： 1S/C7H12N4/c1-6-9-10-7-2-3-8-4-5-11(6)7/h8H,2-5H2,1H3
• InChI Key： ZEFRABOWIHXNKA-UHFFFAOYSA-N
• SMILES： N12C(C)=NN=C1CCNCC2

Computed Properties

• Exact Mass: 152.106196400Da
• Monoisotopic Mass: 152.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.7 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolodiazepines